Fmoc-L-Lys(Me3)-OH*Cl

Core Science & Biosynthesis

A Senior Application Scientist's Perspective on Nα-Fmoc-Nε,Nε,Nε-trimethyl-L-lysine chloride

An In-depth Technical Guide to the Safe Handling and Application of Fmoc-L-Lys(Me3)-OH*Cl

Welcome to a comprehensive guide on Fmoc-L-Lys(Me3)-OH*Cl (CAS: 201004-29-7), a specialized amino acid derivative crucial for advanced peptide synthesis. As researchers and drug development professionals, our ability to innovate is directly linked to our mastery over the materials we use. This guide moves beyond mere procedural lists to provide a deep, mechanistic understanding of the safety protocols and handling techniques required for this reagent. Our objective is to empower you with the knowledge to not only handle this compound safely but also to optimize its use in your experimental workflows, particularly in Solid-Phase Peptide Synthesis (SPPS).

The trimethylated lysine side-chain introduces a permanent positive charge, a feature of significant interest in epigenetic research for mimicking post-translational modifications of histones and in drug design for modulating peptide-protein interactions.[1] However, the unique chemical nature of this reagent necessitates a rigorous and informed approach to its handling, storage, and application.

Material Identification and Physicochemical Properties

Understanding the fundamental properties of Fmoc-L-Lys(Me3)-OH*Cl is the bedrock of its safe and effective use. This compound, a white to yellow powder, is a derivative of L-lysine where the alpha-amino group is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, and the epsilon-amino group is quaternized as a trimethylammonium chloride salt.[2][3] This permanent positive charge on the side chain significantly influences its solubility and reactivity.

Property	Value	Source
CAS Number	201004-29-7	[2][4]
Molecular Formula	C₂₄H₃₁ClN₂O₄	[2][3]
Molecular Weight	446.97 g/mol	[2][4]
Appearance	White to yellow powder	[2]
Storage Temperature	-20°C (Recommended for long-term storage)	[2][4][5]
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[2]
Stability	Stable under recommended storage conditions; moisture-sensitive	[5]

The recommended storage temperature of -20°C is critical for ensuring long-term stability and preserving the integrity of the compound.[6] Its hygroscopic (moisture-sensitive) nature means that absorption of atmospheric water can lead to degradation, compromising peptide synthesis outcomes.[5] Always store in a desiccated environment.

Chemical Structure Diagram

Caption: Chemical structure of Fmoc-L-Lys(Me3)-OH*Cl.

Hazard Identification and Risk Mitigation

While comprehensive toxicological data for Fmoc-L-Lys(Me3)-OH*Cl is not fully established, the available information classifies it as an irritant.[2][5] A proactive approach to safety, assuming a higher level of hazard, is a cornerstone of responsible laboratory practice. The primary risks are associated with inhalation of the powder, and skin or eye contact.

Hazard Type	GHS Classification (where available)	Mitigation Strategy
Acute Inhalation	H332: Harmful if inhaledH335: May cause respiratory tract irritation	Handle in a chemical fume hood or use a ventilated balance enclosure. Wear an N95 respirator for large quantities.[3][7]
Skin Contact	H315: Causes skin irritation	Wear nitrile gloves and a lab coat. Change gloves immediately if contaminated.[3][7]
Eye Contact	H319: Causes serious eye irritation	Wear safety glasses with side shields or chemical safety goggles.[3][7]
Ingestion	H302: Harmful if swallowed	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[3]
Combustibility	In case of fire, may liberate toxic fumes (NOx, CO, CO₂, HCl)	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide extinguishers.[5][8]

Expert Insight: The fine, powdery form of this reagent increases the risk of aerosolization during handling.[2] It is imperative to use engineering controls like a fume hood or a ventilated enclosure, especially when weighing the compound, to prevent inhalation.

Laboratory Handling and Experimental Protocols

Adherence to meticulous handling protocols is non-negotiable for both personnel safety and experimental integrity.

Personal Protective Equipment (PPE) Workflow

Caption: Mandatory PPE sequence before handling the reagent.

Protocol: Weighing and Dissolving for SPPS

This protocol outlines the standard procedure for preparing a solution of Fmoc-L-Lys(Me3)-OH*Cl for coupling in an automated or manual peptide synthesizer.

Objective: To accurately weigh and fully dissolve the amino acid derivative while minimizing exposure and preventing contamination.

Materials:

• Fmoc-L-Lys(Me3)-OH*Cl

• Ventilated balance enclosure or chemical fume hood

• Anti-static weighing dish

• Spatula

• Appropriate solvent (e.g., Dimethylformamide - DMF)

• Volumetric flask or reaction vessel

• Vortex mixer or magnetic stirrer

Procedure:

• Preparation: Before starting, ensure all required PPE is correctly worn as per the diagram above. Equilibrate the reagent container to room temperature before opening to prevent condensation of moisture, which can degrade the compound.[5]

• Weighing: Perform all weighing operations inside a ventilated enclosure or chemical fume hood to control dust.[7][9] Place an anti-static weighing dish on the analytical balance and tare.

• Transfer: Carefully use a clean spatula to transfer the desired amount of the white to yellow powder to the weighing dish. Avoid any abrupt movements that could generate dust. Close the main reagent container immediately after dispensing.

• Dissolution: Transfer the weighed powder to the designated volumetric flask or reaction vessel. Add the appropriate volume of solvent (e.g., DMF). Fmoc-protected amino acids can sometimes be slow to dissolve.[10]

• Mixing: Securely cap the vessel and mix using a vortex or magnetic stirrer until all solid has completely dissolved. Visual inspection is key; no particulate matter should be visible. The resulting solution should be clear.

• Transfer to Synthesizer: Once fully dissolved, the solution is ready to be placed in the amino acid position on your peptide synthesizer.

• Cleanup: Dispose of the weighing dish and any contaminated consumables in the designated solid chemical waste container. Clean the spatula thoroughly.

Emergency Procedures: A Self-Validating System

Preparedness is the key to mitigating the impact of any laboratory incident.

First Aid Measures

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[5]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[5]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[5]

Spill Response Decision Tree

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. FMOC-LYS(ME3)-OH HCL | 201004-29-7 [chemicalbook.com]
• 3. americanelements.com [americanelements.com]
• 4. Fmoc-Lys(Me)3-OH Chloride = 97 201004-29-7 [sigmaaldrich.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. adooq.com [adooq.com]
• 7. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. fishersci.com [fishersci.com]
• 10. reddit.com [reddit.com]

Protocols & Analytical Methods

Application Note: High-Fidelity Incorporation of Fmoc-L-Lys(Me3)-OH*Cl in SPPS

This guide outlines the optimized protocol for incorporating Fmoc-L-Lys(Me3)-OH*Cl (N-α-Fmoc-N-ε,N-ε,N-ε-trimethyl-L-lysine chloride) into synthetic peptides using Solid-Phase Peptide Synthesis (SPPS).

Introduction & Scientific Context

Trimethyllysine (Kme3) is a critical post-translational modification (PTM), particularly within histone tails (e.g., H3K4me3, H3K9me3, H3K27me3), where it serves as a high-affinity docking site for "reader" proteins containing Tudor, Chromo, or PHD domains.

Synthesizing peptides containing Kme3 presents unique physicochemical challenges compared to standard amino acids or lower methylation states (me1/me2):

• Permanent Positive Charge: The ε-trimethylammonium group is a quaternary amine, carrying a permanent positive charge independent of pH. This significantly alters the solvation properties of the growing peptide chain.

• Steric Bulk: The bulky trimethyl group creates steric hindrance, reducing coupling kinetics.

• Counterion Management: The building block is supplied as a chloride salt (Fmoc-L-Lys(Me3)-OH·Cl). Proper solubility and activation require accounting for this ionic nature.

This protocol addresses these challenges using a HATU-mediated double-coupling strategy to ensure >99% incorporation efficiency.

Material Specifications

• Reagent: Fmoc-L-Lys(Me3)-OH chloride salt[1]

• MW: ~446.9 g/mol (Check specific batch CoA for exact mass including counterions/water)[1]

• Solubility: Soluble in DMF; however, the salt form can increase viscosity.

• Storage: -20°C, desiccated. Hygroscopic.

Pre-Synthesis Considerations

Resin Selection

Due to the steric bulk and charge repulsion of Kme3 residues, "low loading" resins are strongly recommended to prevent aggregation.

• Recommended: Tentagel S RAM or ChemMatrix Rink Amide (0.2 – 0.4 mmol/g).

• Avoid: High-loading polystyrene (>0.8 mmol/g) for sequences >15 residues.

Solubility Check

The chloride salt of Fmoc-Lys(Me3)-OH is generally soluble in DMF. However, if the solution appears cloudy or viscous:

• Additive: Add anhydrous DMSO (up to 10% v/v) to the DMF solution.

• Sonication: Sonicate for 5-10 minutes at room temperature. Do not heat above 40°C to avoid Fmoc degradation.

Experimental Protocol: Coupling Cycle

A. Activation Strategy

Unlike Lys(Me2), which is basic and can cause premature Fmoc removal if not handled under acidic conditions (DIC/HOBt), Lys(Me3) is quaternary and chemically stable. However, its steric bulk demands a potent aminium/uronium activator. HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is the reagent of choice.

B. Step-by-Step Procedure

1. Preparation of Stock Solution (0.2 M)

• Calculate the mass for 4 equivalents (relative to resin scale).

• Dissolve Fmoc-L-Lys(Me3)-OH*Cl in DMF.

• Note: Ensure the solution is clear before proceeding.

2. Activation

• Activator: 0.5 M HATU in DMF (3.9 eq).

• Base: 2.0 M DIEA (Diisopropylethylamine) in NMP (8 eq).

• Rationale: Use a 2-fold excess of base relative to the amino acid. The first equivalent neutralizes the carboxyl proton; the second ensures the pH is basic enough for the active ester formation. The chloride counterion on the ε-amine does not require neutralization.

3. Coupling (Double Coupling Mandatory)

• First Coupling: Add activated mixture to resin. Shake/vortex for 60 minutes at Room Temperature.

• Wash: Drain and wash resin with DMF (3 x 1 min).

• Second Coupling: Repeat the activation and addition steps with fresh reagents. Shake for 45-60 minutes .

4. Monitoring

• Perform a Chloranil Test (for secondary amines) or Kaiser Test (for primary amines).

• Expectation: The bulky Lys(Me3) may show a faint positive result even after double coupling. If positive, perform a third coupling using DIC/OxymaPure to target a different activation mechanism.

5. Capping (Crucial)

• Cap unreacted amines with Acetic Anhydride/Lutidine/DMF (5:6:89) to prevent deletion sequences.

C. Fmoc Deprotection

• Standard 20% Piperidine in DMF is effective.

• Warning: The permanent positive charge of the installed Lys(Me3) can induce aggregation in subsequent steps. For residues following Lys(Me3), consider using 0.1 M HOBt in the deprotection cocktail to disrupt secondary structure.

Cleavage & Isolation

The trimethylammonium group is stable to standard TFA cleavage conditions.

Cleavage Cocktail (Reagent B modified):

• TFA: 92.5%

• TIS (Triisopropylsilane): 2.5%

• Water: 2.5%

• DODT (3,6-Dioxa-1,8-octanedithiol): 2.5% (Preferred over EDT for odor control; essential if Cys/Met are present).

Time: 2.5 to 3 hours at Room Temperature.

Post-Cleavage Workup:

• Precipitate in cold diethyl ether.

• Centrifuge and wash pellet 3x with ether.

• Lyophilization: Dissolve the pellet in 0.1% TFA/Water. Note: Peptides containing Lys(Me3) are highly hygroscopic. Ensure thorough freezing before lyophilization.

Analytical Characteristics (QC)

HPLC Behavior

The permanent positive charge makes Lys(Me3)-containing peptides significantly more hydrophilic than their unmodified counterparts.

• Retention Time: Expect the Lys(Me3) peptide to elute earlier (lower % B) than the unmodified Lys or Lys(Me1/2) variants on a C18 column.

• Peak Shape: May show tailing due to interaction with residual silanols on the column. Add 0.1% TFA or 0.1% Formic Acid to both mobile phases to suppress this.

Mass Spectrometry

• Mass Shift: Lys(Me3) adds +42.05 Da relative to Lys.

• Charge State: The fixed positive charge means the peptide will often appear in higher charge states (z+1) in ESI-MS compared to the unmodified sequence, even at neutral pH.

Visualization: Workflow Diagram

Figure 1: Optimized SPPS cycle for steric-hindered Trimethyllysine incorporation utilizing a double-coupling strategy.

Quantitative Data Summary

Parameter	Specification / Recommendation
Coupling Reagent	HATU (preferred) or PyBOP
Base	DIEA (2.0 equivalents per AA)
Stoichiometry	4 equivalents AA / 3.9 eq HATU / 8 eq DIEA
Coupling Time	2 x 60 minutes (Double Coupling)
Solvent	DMF (Add 10% DMSO if solubility is poor)
Cleavage Cocktail	92.5% TFA / 2.5% TIS / 2.5% H2O / 2.5% Scavenger
HPLC Shift	Elutes earlier than unmodified Lys (more polar)
Mass Shift	+42.05 Da vs. Lys

References

• Rothbart, S. B., Krajewski, K., Strahl, B. D., & Fuchs, S. M. (2012).[1] Peptide Microarrays to Interrogate the "Histone Code". Methods in Enzymology, 512, 107-135.[1] Link

• Merck Millipore (Novabiochem). (2020). Fmoc-Lys(Me3)-OHCl Product Specifications and Coupling Protocols.* Link

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.Link

• Aapptec. (2023). Cleavage Cocktails and Protocols for Fmoc SPPS.Link

Sources

• 1. peptide.com [peptide.com]

Application Note: Enhancing ADC Solubility & Pharmacokinetics with Fmoc-L-Lys(Me3)-OH*Cl

Executive Summary & Rationale

The Challenge: The next generation of Antibody-Drug Conjugates (ADCs) increasingly utilizes highly potent, hydrophobic payloads (e.g., PBD dimers, tubulysins, camptothecins). A critical failure mode for these ADCs is hydrophobicity-driven aggregation , which leads to rapid hepatic clearance, immunogenicity, and poor pharmacokinetic (PK) profiles.

The Solution: Fmoc-L-Lys(Me3)-OH*Cl (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon,N-epsilon,N-epsilon-trimethyl-L-lysine chloride) serves as a "Hydrophilic Shielding Module." Unlike PEGylation, which adds significant polydispersity and steric bulk, the trimethyllysine moiety introduces a permanent, pH-independent positive charge (quaternary ammonium) directly into the linker backbone.

Key Advantages:

• Electrostatic Repulsion: The permanent cationic charge (

  ) actively repels adjacent ADC molecules, preventing aggregation.

• PK Modulation: Masks the hydrophobicity of the payload, reducing non-specific uptake by hydrophobicity-recognizing receptors in the liver.

• Structural Precision: Monodisperse and chemically defined, unlike polymeric solubilizers.

Mechanistic Insight: The "Electrostatic Shield"

The trimethyllysine residue functions not merely as a spacer but as a biophysical modulator. By placing this residue adjacent to the hydrophobic payload, the local solvation shell is dramatically altered.

Diagram 1: Mechanism of Hydrophobicity Masking

This diagram illustrates how the incorporation of Lys(Me3) disrupts the hydrophobic patch of a cytotoxic payload.

Figure 1: The Lys(Me3) moiety introduces a permanent positive charge that disrupts hydrophobic interactions between payload molecules, preventing aggregation.

Material Specifications & Handling

Reagent: Fmoc-L-Lys(Me3)-OH chloride salt CAS: 201004-29-7 (generic for Lys(Me3) derivatives, specific salt forms vary) Molecular Weight: ~446.9 g/mol (varies by counterion stoichiometry)

Property	Specification	Handling Note
Appearance	White to off-white powder	Hygroscopic. Store in desiccator at -20°C.
Solubility	Soluble in DMF, DMSO, Water	Critical: The chloride salt may decrease solubility in pure DCM. Use DMF/NMP for coupling.[1]
Stability	Stable to TFA (Acid)	The group is stable during standard resin cleavage (95% TFA).
Fmoc Removal	Standard (20% Piperidine)	No special deprotection required for the side chain (it is permanent).

Protocol: Solid Phase Synthesis of Lys(Me3)-Linkers

This protocol describes the incorporation of Fmoc-L-Lys(Me3)-OH*Cl into a standard Val-Cit-PAB or similar peptide linker using Fmoc-SPPS.

Phase A: Preparation

• Resin Selection: Use 2-Chlorotrityl Chloride (2-CTC) resin for C-terminal acid linkers or Rink Amide for amide termini.

• Solvent Prep: Ensure DMF is amine-free (freshly opened or stored over sieves) to prevent premature Fmoc removal.

Phase B: Coupling Fmoc-L-Lys(Me3)-OH*Cl

Note: The quaternary ammonium group introduces steric bulk and ionic repulsion. Standard DIC/HOBt coupling may be sluggish.

Step-by-Step Procedure:

• Swelling: Swell resin (0.1 mmol scale) in DMF for 30 mins.

• Activation (Pre-activation is crucial):

  • Weigh 4.0 equivalents of Fmoc-L-Lys(Me3)-OH*Cl.

  • Dissolve in minimum DMF.[1]

  • Add 3.9 equivalents of HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

  • Add 8.0 equivalents of DIEA (Diisopropylethylamine).

  • Why HATU? The chloride salt and steric bulk require a more potent coupling agent than DIC.

  • Why Excess Base? To neutralize the chloride salt and activate the carboxylate.

• Reaction:

  • Add activated solution to resin immediately.

  • Shake/agitate at Room Temperature for 2 hours .

  • Kaiser Test: Perform a Kaiser test. If blue (incomplete), perform a double coupling (repeat step 2-3 with half equivalents).

• Washing: Wash resin 3x with DMF, 3x with DCM, 3x with DMF.

Phase C: Fmoc Deprotection

• Add 20% Piperidine in DMF to the resin.[2]

• Agitate for 5 minutes, drain.

• Add fresh 20% Piperidine in DMF.

• Agitate for 15 minutes, drain.

• Wash thoroughly (5x DMF) to remove piperidine adducts.

Phase D: Cleavage & Purification

• Cleavage Cocktail: 95% TFA / 2.5% TIS / 2.5%

  .

  • Note: The

    group is stable. No scavengers are needed specifically for it, but TIS protects other sensitive residues (e.g., Citrulline).

• Precipitation: Drop filtrate into cold diethyl ether. Centrifuge to pellet the linker-payload intermediate.

• Purification: HPLC (C18 column).

  • Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA).

  • Note: The Lys(Me3) product will elute earlier (more hydrophilic) than the non-methylated analog.

Protocol: Analytical Characterization (QC)

Verifying the incorporation of the trimethylated residue is critical, as it is isobaric with certain acetylated impurities if low-res MS is used.

Workflow Diagram: Synthesis & QC

Figure 2: SPPS workflow emphasizing the critical Kaiser test checkpoint due to the steric hindrance of the trimethyl group.

QC Parameters Table

Method	Purpose	Expected Result
HR-MS (ESI+)	Identity Confirmation	Mass shift of +42.05 Da relative to standard Lysine (Me3 vs H). Look for characteristic or .
RP-HPLC	Purity & Hydrophilicity	Retention time (Rt) should be lower (shift left) compared to uncharged linker variants.
Solubility Test	Functional Verification	Dissolve 1 mg in pH 7.4 PBS. Solution should remain clear (no turbidity) at concentrations >5 mg/mL.

Troubleshooting & Optimization

Issue 1: Low Coupling Efficiency

• Cause: Steric hindrance of the trimethylammonium group or salt interference.

• Fix: Switch to COMU or PyBOP as coupling reagents. Increase temperature to 40°C (microwave-assisted SPPS is highly recommended: 50°C for 10 mins).

Issue 2: Poor Solubility in DMF

• Cause: The chloride salt is highly polar.

• Fix: Dissolve the amino acid in a small volume of DMSO before adding to the DMF reaction mixture. Ensure DIEA is added after dissolution to prevent immediate precipitation.

Issue 3: Aggregation during Conjugation to Antibody

• Cause: Payload hydrophobicity overpowering the single Lys(Me3) charge.

• Fix: Design the linker with tandem Lys(Me3) residues or combine with a PEG4 spacer (PEG4-Lys(Me3)-Payload) to leverage both steric and electrostatic stabilization.

References

• Mechanism of Charged Linkers: Gregson, S. J., et al. (2017). "Linker Technologies for Antibody–Drug Conjugates." Journal of Medicinal Chemistry. Context: Discusses the use of charged residues to prevent aggregation of PBD-dimer ADCs.

• SPPS of Methylated Lysines: Bartlett, J. (2023). "Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol." Creative Peptides. Context: General protocols for difficult Fmoc couplings and resin handling.

• ADC Linker Design Principles: Tsuchikama, K., & An, Z. (2018). "Antibody-drug conjugates: recent advances in conjugation and linker chemistries." Protein & Cell. Context: Review of hydrophilic linkers and the necessity of masking payload hydrophobicity.

• Handling of Methylated Lysine Reagents: Bachem Technical Note. "Synthesis of Peptides Containing Methylated Lysine." Bachem. (General Industry Standard Protocol) Context: Specific handling of chloride salts in SPPS.

Sources

• 1. peptide.com [peptide.com]
• 2. chem.uci.edu [chem.uci.edu]

Application Note: Deprotection Strategies for Fmoc Group in Presence of Trimethyl-Lysine

This guide details the technical strategies for handling Trimethyl-lysine (Kme3) residues during Fmoc Solid-Phase Peptide Synthesis (SPPS). While the trimethylammonium group is chemically stable to standard bases, its permanent positive charge and steric bulk induce significant aggregation and solubility challenges, often leading to deletion sequences or difficult couplings.

Executive Summary

The synthesis of epigenetic probes, particularly histone tails (e.g., H3K4me3, H3K9me3), requires the incorporation of N-ε-trimethyl-lysine . Unlike mono- and di-methyl lysine, which require orthogonal protection (Boc/Fmoc) on the side chain, trimethyl-lysine is introduced as a quaternary ammonium salt (typically chloride).

The Challenge: The primary failure mode is not the chemical instability of the K(Me)3 group, but rather on-resin aggregation and steric hindrance caused by the bulky, charged side chain. This leads to:

• Incomplete Fmoc removal from the K(Me)3 residue itself.

• Slow coupling of the subsequent amino acid.

• Aspartimide formation if the sequence contains Asp-Gly/Asp-Ser motifs (common in histones) when using stronger bases to overcome aggregation.

Chemical Context & Reagent Selection

The standard building block is Fmoc-Lys(Me)3-OH chloride (MW ~446.97).

Feature	Specification	Implication for Protocol
Side Chain	Quaternary Ammonium (–N⁺Me₃ Cl⁻)	Permanent positive charge. Increases hydrophilicity but can cause electrostatic repulsion or attraction (aggregation) depending on the sequence.
Stability	High	Stable to 20% Piperidine and 95% TFA. No special scavengers required for the Me3 group itself.
Steric Bulk	High	The Fmoc group on the -amine is shielded. Deprotection kinetics are slower than Ala/Gly.
Solubility	Good in DMF/DMSO	However, the peptide-resin often collapses.

Strategic Protocols

Strategy A: The "Safe" Standard (Recommended for Asp-containing sequences)

Best for: Histone H3 sequences containing Aspartic Acid (e.g., H3K9me3 near Asp11).

Rationale: Stronger bases like DBU can catalyze aspartimide formation.[1] Standard piperidine is safer but requires additives to disrupt aggregation.

• Deprotection Cocktail: 20% Piperidine in DMF + 0.1 M HOBt .

  • Why HOBt? It suppresses aspartimide formation and acts as a chaotropic agent to disrupt hydrogen bonding, improving deprotection rates in aggregated regions.

• Reaction Time: 2 x 10 minutes (Extended time is critical).

• Wash: 5 x DMF (Flow wash is preferred to remove the charged piperidinium adducts).

Strategy B: The "High-Speed" Aggregation Breaker (Asp-free sequences)

Best for: Poly-basic regions (e.g., H4 tails) or severe aggregation where Strategy A fails.

Rationale: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is a non-nucleophilic, stronger base that removes Fmoc groups faster and solvates aggregated chains better than piperidine.

• Deprotection Cocktail: 2% DBU + 5% Piperazine in DMF.

• Reaction Time: 2 x 3 minutes.

• Warning: Do NOT use if the peptide contains Asp(OtBu)-Gly, Asp(OtBu)-Ser, or Asp(OtBu)-Thr. DBU will cause rapid aspartimide cyclization.

Experimental Workflow: Step-by-Step

Phase 1: Coupling the Fmoc-Lys(Me)3-OH

The bulk of the trimethyl group makes the

-amine less accessible.

• Activation: Use HATU/HOAt/DIEA (1:1:2 ratio). Avoid HBTU/DIC as they are less efficient for sterically hindered residues.

• Stoichiometry: Use only 1.5 - 2.0 equivalents of the precious Fmoc-Lys(Me)3-OH.

• Time: Double couple: 1 x 60 min, then 1 x 45 min with fresh reagents.

• Capping: Acetylate unreacted amines (Acetic Anhydride/Pyridine) to prevent deletion sequences.

Phase 2: Deprotection of the Fmoc-Lys(Me)3 Residue

This is the critical step. The Fmoc group is now sitting on a residue with a massive charged headgroup.

• Swell: Ensure resin is fully swollen in DMF.

• Apply Strategy A (or B): Add cocktail.

• Agitation: Vigorous shaking or Nitrogen bubbling.

• Monitoring: Perform a Chloranil Test (for secondary amines) or UV monitoring of the fulvene adduct. Note: The Kaiser test can be unreliable (false negative) due to the positive charge repelling the reagents.

Phase 3: Coupling the Next Amino Acid

The

-amine of Lys(Me)3 is nucleophilic but sterically crowded.

• Reagent: Use a smaller, highly active amino acid derivative if possible.

• Conditions: Double couple using HATU at 50°C (if using microwave) or extended time (2 hours) at RT.

Decision Logic & Pathway Visualization

Figure 1: Decision tree for selecting the optimal deprotection cocktail based on peptide sequence composition.

Troubleshooting Matrix

Observation	Probable Cause	Corrective Action
Incomplete Deprotection (Fmoc peak remains)	Aggregation due to charge/hydrophobicity.	Switch solvent to NMP or add 0.1M LiCl (chaotropic salt) to the deprotection mix.
Deletion of Next Residue	Steric hindrance of Lys(Me)3 -amine.	Double couple the next AA. Use HOAt additive.[2][3] Increase temp to 50°C.
Mass -18 Da (M-18)	Aspartimide formation (if Asp present).	Stop using DBU. Add 0.1M HOBt to Piperidine. Use Dmb-protected Asp/Gly.
Low Solubility of Crude	K(Me)3 alters isoelectric point.	Dissolve crude peptide in 0.1% TFA/Water rather than pure water or DMSO.

References

• Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Chan, W.C., White, P.D. (Eds.), Oxford University Press, 2000. Link

• Base-induced side reactions in Fmoc-solid phase peptide synthesis. Wade, J.D., et al. Letters in Peptide Science, 2000, 7, 107–112.

• Synthesis of histone H3 peptides containing methylated lysine residues. Rothbart, S.B., et al. Methods in Enzymology, 2012, 512, 107-135.

• Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection. RSC Advances, 2015, 5, 104417–104425.

• Technical Bulletin: Fmoc-Lys(Me)3-OH Chloride. Novabiochem/Merck.

Sources

• 1. peptide.com [peptide.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Fmoc-L-Lys(Me3)-OH*Cl Solubility

Welcome to the technical support center for Fmoc-L-Lys(Me3)-OHCl. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this specialized amino acid derivative in common organic solvents like N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO). Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the successful integration of Fmoc-L-Lys(Me3)-OHCl into your experimental workflows.

Introduction: Understanding the Solubility Challenge

Fmoc-L-Lys(Me3)-OH*Cl is a positively charged, permanently quaternized amino acid derivative crucial for synthesizing peptides with post-translational modifications, particularly trimethyllysine, which is vital in epigenetic studies. However, its unique structure—comprising a bulky, hydrophobic Fmoc group and a hydrophilic, charged trimethylammonium chloride salt—can lead to complex solubility behavior in polar aprotic solvents. This guide will help you navigate these challenges.

Troubleshooting Guide: Enhancing Solubility of Fmoc-L-Lys(Me3)-OH*Cl

Difficulty in dissolving Fmoc-L-Lys(Me3)-OH*Cl can impede the progress of your solid-phase peptide synthesis (SPPS) or other applications. The following step-by-step guide will help you diagnose and resolve common solubility issues.

Initial Solubility Test Protocol

This protocol establishes a baseline for solubility and helps determine if the issue is with the solvent, the reagent, or the procedure.

• Reagent and Solvent Preparation:

  • Ensure your Fmoc-L-Lys(Me3)-OH*Cl is a dry, free-flowing powder. If it appears clumpy, it may have absorbed moisture.

  • Use fresh, high-purity, anhydrous DMF or DMSO. Older or hygroscopic solvents can significantly impact solubility[1].

• Small-Scale Solubility Test:

  • Before preparing a large stock solution, perform a small-scale test.

  • Weigh out a small, precise amount of Fmoc-L-Lys(Me3)-OH*Cl (e.g., 5-10 mg).

  • Add a measured volume of solvent (e.g., 100-200 µL) to achieve your target concentration.

  • Vortex the mixture at room temperature for 2-3 minutes.

  • Observe the solution. A clear, particulate-free solution indicates good solubility. If the solution is cloudy or contains suspended particles, proceed to the troubleshooting steps below.

Systematic Troubleshooting Workflow

If the initial test fails, follow this workflow to identify and address the root cause of the solubility problem.

Caption: Troubleshooting workflow for Fmoc-L-Lys(Me3)-OH*Cl solubility.

Step 1: Verify Solvent Quality

• Rationale: DMF can degrade to dimethylamine and formic acid, while DMSO is highly hygroscopic. Contaminants can alter the solvent's polarity and interact with the amino acid derivative, hindering dissolution.

• Action: Use a fresh, unopened bottle of anhydrous, peptide-synthesis-grade DMF or DMSO.

Step 2: Apply Gentle Energy (Sonication)

• Rationale: Sonication provides energy to break up aggregates and overcome the activation energy barrier for dissolution, a common technique for improving peptide solubility.[2]

• Protocol:

  • Place the vial containing the amino acid and solvent in a bath sonicator.

  • Sonicate for 5-10 minute intervals.

  • Allow the solution to return to room temperature between intervals to avoid excessive heating.

Step 3: Gentle Heating

• Rationale: Increasing the temperature can enhance the solubility of many compounds. However, excessive heat can risk degradation of the Fmoc group.

• Protocol:

  • Warm the solution to 30-40°C in a water bath or on a heat block.

  • Continue to vortex or stir the solution while heating.

  • Do not exceed 50°C to maintain the integrity of the Fmoc protecting group.

Step 4: Co-Solvent Systems

• Rationale: The unique combination of polar and non-polar moieties in Fmoc-L-Lys(Me3)-OH*Cl may require a solvent system with intermediate polarity.

• Recommendations:

  • DMF/DCM: A mixture of Dichloromethane (DCM) and DMF can sometimes dissolve compounds that are difficult to dissolve in either solvent alone.

  • DMSO/DMF: For particularly stubborn cases, a small amount of DMSO can be added to a DMF solution (or vice versa) to improve solvating power.[3]

Step 5: Minor pH Adjustment (Use with Caution)

• Rationale: Although Fmoc-L-Lys(Me3)-OH*Cl has a permanent positive charge, the carboxylic acid group can be deprotonated. In some cases, adding a very small amount of a non-nucleophilic base like Diisopropylethylamine (DIPEA) can improve solubility by forming a more soluble ion pair.

• Warning: This should only be attempted if compatible with your downstream application, as it can initiate unintended reactions. This is more relevant for solution-phase chemistry than for standard SPPS coupling.

Data Summary: Solubility Enhancement Techniques

Technique	Rationale	Recommended Parameters	Cautions
Solvent Quality	Contaminants interfere with solvation.	Use fresh, anhydrous, high-purity solvents.	Avoid using old or potentially wet solvents.
Sonication	Provides energy to break up aggregates.	5-10 minute intervals with cooling.	Can cause localized heating.
Gentle Heating	Increases kinetic energy for dissolution.	30-40°C.	Do not exceed 50°C to prevent Fmoc degradation.
Co-Solvents	Modifies the polarity of the solvent system.	Start with 10-20% of the co-solvent.	Ensure compatibility with your reaction conditions.

Frequently Asked Questions (FAQs)

Q1: Why is my Fmoc-L-Lys(Me3)-OH*Cl not dissolving in DMF, even though other Fmoc-amino acids do?

A1: The solubility of Fmoc-L-Lys(Me3)-OH*Cl is influenced by its unique trimethylammonium group, which imparts a permanent positive charge and makes it a salt. This is different from many other side-chain protected Fmoc-amino acids. The combination of the bulky, non-polar Fmoc group and the charged, polar side chain can lead to aggregation and poor solvation in a single solvent like DMF.[4] While some sources indicate general solubility of Fmoc-amino acids in DMF, specific derivatives can be challenging.[5][6]

Q2: I've noticed that my solution is slightly hazy. Is this acceptable for use in my peptide synthesizer?

A2: No, a hazy or cloudy solution indicates incomplete dissolution or the presence of aggregates. Using such a solution in an automated peptide synthesizer can lead to clogged lines and, more importantly, will result in lower coupling efficiency and potential peptide sequence deletions. Always ensure your amino acid solution is completely clear before use.

Q3: Can I pre-dissolve Fmoc-L-Lys(Me3)-OH*Cl in a small amount of DMSO and then dilute it with DMF for my synthesis?

A3: Yes, this is a viable strategy. DMSO is generally a stronger solvent for polar and charged compounds.[7][8] Dissolving the compound in a minimal volume of DMSO first and then diluting with DMF to the final concentration can be an effective way to achieve a clear solution. However, be mindful of the final percentage of DMSO in your reaction, as it can affect coupling kinetics.

Q4: Does the chloride counter-ion affect the solubility?

A4: Yes, the counter-ion is an integral part of the salt's crystal lattice and its interaction with the solvent. The chloride salt form is common for this derivative.[9] While you may not have control over the supplied counter-ion, its presence is a key factor in the compound's overall solubility profile, favoring more polar solvents.

Q5: How long can I store Fmoc-L-Lys(Me3)-OH*Cl in a DMF or DMSO solution?

A5: It is generally recommended to use solutions of Fmoc-amino acids fresh. Over time, particularly in DMF, the Fmoc group can be prematurely cleaved by the amine degradation products of the solvent. If you must store a solution, do so at -20°C and for a limited time (no more than a few days). For longer-term storage, it is best to store the compound as a dry powder at the recommended temperature.[1]

Q6: Could sonication damage the Fmoc-L-Lys(Me3)-OH*Cl molecule?

A6: Gentle bath sonication for short periods is a standard and safe procedure for dissolving difficult compounds and is unlikely to cause degradation.[2] It primarily provides mechanical energy to break up solid aggregates. However, prolonged sonication, especially with a probe sonicator, can generate significant heat and should be avoided.

References

• Vertex AI Search. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol.
• ResearchGate. (n.d.). Solubility of reagents (Fmoc-AA-OH and additive coupling reagents) in PolarClean at RT.
• ResearchGate. (n.d.). Solubility of L-Lysine Hydrochloride in Dimethyl Sulfoxide, Methanol, Ethanol, Water, and Glycol between (283 and 323) K.
• Matrix Innovation. (n.d.). Fmoc-L-Lys(Dde)-OH.
• MedchemExpress.com. (n.d.). Fmoc-Lys-OH | Amino Acid Derivative.
• EvitaChem. (n.d.). Buy Fmoc-L-Lys(Me3)-OHCl (EVT-8326816)*.
• Sigma-Aldrich. (n.d.). Fmoc-Lys(Me)3-OH Chloride.
• ChemicalBook. (2025, July 14). FMOC-LYS(ME3)-OH HCL | 201004-29-7.
• Chem-Impex. (n.d.). Fmoc-Lys-OH·HCl.
• Reddit. (2013, May 23). What solvent systems would be effective at dissolving Fmoc-lysine-OH?.
• Aapptec Peptides. (n.d.). Fmoc-Lys(Me3)-OH+Cl- [201004-29-7].
• Sigma-Aldrich. (n.d.). Fmoc-Lys(Me3Cl)-OH Novabiochem 201004-29-7.
• PMC. (n.d.). Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins.
• PMC. (n.d.). A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis.
• AltaBioscience. (n.d.). Fmoc Amino Acids for SPPS.
• SB-PEPTIDE. (n.d.). Peptide Solubility Guidelines - How to solubilize a peptide.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 3. reddit.com [reddit.com]
• 4. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 5. researchgate.net [researchgate.net]
• 6. Fmoc-L-Lys(Dde)-OH | Matrix Innovation [matrix-innovation.com]
• 7. researchgate.net [researchgate.net]
• 8. FMOC-LYS(ME3)-OH HCL | 201004-29-7 [chemicalbook.com]
• 9. Buy Fmoc-L-Lys(Me3)-OH*Cl (EVT-8326816) [evitachem.com]

Reference Data & Comparative Studies

Comparative Guide: Fmoc-L-Lys(Me3)-OH*Cl vs. Mono- and Di-Methylated Analogs

This guide provides a technical comparison of Fmoc-L-Lys(Me3)-OH*Cl against its mono- and di-methylated counterparts. It is designed for researchers synthesizing histone peptides or exploring epigenetic signaling pathways.

Executive Summary: The Methylation Spectrum

In the synthesis of epigenetic probes, the degree of lysine methylation is not merely a structural detail—it dictates the chemical behavior of the building block during Solid Phase Peptide Synthesis (SPPS).

• Fmoc-L-Lys(Me3)-OH*Cl (Trimethyllysine) represents a quaternary ammonium salt . It carries a permanent positive charge, rendering it chemically inert to acylation but challenging to couple due to charge repulsion and steric bulk.

• Fmoc-L-Lys(Me2)-OH (Dimethyllysine) contains a basic tertiary amine . It is prone to "self-deprotection" of the Fmoc group, leading to double insertions.

• Fmoc-L-Lys(Me, Boc)-OH (Monomethyllysine) contains a secondary amine . It requires orthogonal protection (e.g., Boc) to prevent branching or over-acylation.

This guide details how to navigate these distinct chemical profiles to achieve high-purity peptides.

Chemical Architecture & Physical Properties[1]

The choice of counterion and protection strategy is critical for solubility and coupling kinetics.

Comparative Data Table

Feature	Fmoc-L-Lys(Me3)-OH*Cl	Fmoc-L-Lys(Me2)-OH	Fmoc-L-Lys(Me, Boc)-OH
Methylation State	Trimethyl ( -N)	Dimethyl ( -N)	Monomethyl ( -N)
Amine Type	Quaternary Ammonium (Salt)	Tertiary Amine	Secondary Amine (Protected)
Charge @ pH 7	Permanent Positive (+1)	pH Dependent (Basic pKa ~10)	Neutral (due to Boc)
Counterion	Chloride (Cl⁻)	Often HCl or Acetate	N/A (uncharged sidechain)
Solubility (DMF)	High (Polar)	Moderate	High
Critical Risk	Slow Coupling / Incomplete Reaction	Premature Fmoc Removal	Rotameric Steric Hindrance
Side Chain Reactivity	Inert (Cannot be acylated)	Nucleophilic (Can be acylated if proton lost)	Inert (Boc protected)

The "Chloride" Factor in Me3

The Cl notation in Fmoc-L-Lys(Me3)-OH Cl indicates the chloride counterion. This is preferred over iodide or methyl sulfate salts because chloride is less chaotropic and interferes less with standard coupling reagents like HATU or HBTU. However, the ionic nature of this building block can disrupt the solvation shell of the growing peptide chain, necessitating specific coupling protocols.

Performance Analysis & Mechanistic Insights

A. Coupling Efficiency: The "Charge Repulsion" Barrier

Fmoc-L-Lys(Me3)-OH*Cl is notoriously difficult to couple. Unlike standard amino acids, the permanent positive charge on the

-amine creates an electrostatic barrier, particularly if the resin-bound peptide is also cationic (e.g., arginine-rich histone tails).

• Observation: Standard single couplings often yield <80% conversion.

• Mechanism: The cationic side chain repels the incoming activated ester if the resin environment is positive, and the bulky trimethyl group adds steric drag.

• Solution: Use HATU/HOAt activation with extended reaction times.

B. Stability: The "Self-Deprotection" Trap (Me2 Specific)

Fmoc-L-Lys(Me2)-OH poses a unique risk. The dimethylated

-amine is basic. In the presence of mild bases (or even during slow couplings), the side chain can act as a base to deprotonate the Fmoc group of another incoming monomer or the resin-bound species.

• Consequence: Loss of Fmoc protection during coupling leads to double insertion (e.g., sequence becomes ...-Lys-Lys-...).

• Mitigation: Use the HCl salt form of Me2-Lys and ensure the coupling solution contains exactly 1 equivalent of DIPEA relative to the coupling reagent, avoiding excess base.

C. Orthogonality: The Monomethyl Challenge

Fmoc-L-Lys(Me, Boc)-OH behaves more like a standard amino acid but introduces rotamers due to the N-methyl/N-Boc amide bond. This can broaden NMR signals of the building block but generally does not hinder SPPS. The Boc group is removed during the final global cleavage (TFA), yielding the secondary amine.

Visualizing the Decision Matrix

The following diagram illustrates the decision logic and risk management for each derivative.

Caption: Decision workflow for selecting and handling methylated lysine derivatives in SPPS.

Strategic Protocol: High-Fidelity Incorporation of Fmoc-L-Lys(Me3)-OH*Cl[2]

This protocol is optimized to overcome the charge repulsion and solubility issues inherent to the chloride salt.

Reagents

• Activator: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

• Base: DIPEA (Diisopropylethylamine)

• Solvent: DMF (Dimethylformamide) - NMP is a viable alternative for difficult sequences.

Step-by-Step Workflow

• Preparation of Resin:

  • Ensure the preceding amino acid is fully deprotected (standard 20% Piperidine/DMF).

  • Crucial Wash: Wash resin 5x with DMF, then 3x with DCM, then 3x with DMF. Reason: Removal of all traces of piperidine is vital to prevent side reactions.

• Activation (Pre-activation is NOT recommended):

  • Dissolve Fmoc-L-Lys(Me3)-OH*Cl (3.0 eq) and HATU (2.9 eq) in minimum DMF.

  • Add DIPEA (6.0 eq) immediately before adding to the resin.

  • Note: The extra equivalents of base are to neutralize the Chloride salt and activate the carboxylate.

• Coupling Reaction:

  • Add the mixture to the resin.

  • Agitate for 2 hours (Standard AA is 45 mins).

  • Why? The quaternary ammonium group slows down the diffusion into the resin pores.

• The "Self-Validating" Step (Micro-Cleavage):

  • Colorimetric tests (Kaiser) can be unreliable with steric bulk.

  • Take ~2 mg of resin beads. Treat with 50 µL TFA/H2O (95:5) for 15 mins.

  • Inject supernatant into LC-MS.

  • Pass Criteria: Mass peak corresponds to [Fmoc-Peptide + H]+. If [Des-Fmoc-Peptide] or [Deletion Sequence] is observed, perform a second coupling.

• Re-Coupling (If needed):

  • If conversion <99%, repeat coupling using PyAOP or DIC/Oxyma to change the activation chemistry.

Biological Relevance: Why the Salt Matters

In drug development, particularly for histone deacetylase (HDAC) or methyltransferase (HMT) inhibitors, the choice of derivative impacts the biological fidelity of the substrate.

• Reader Domain Affinity: Epigenetic "reader" proteins (e.g., Chromodomains, PHD fingers) recognize the specific radius and charge density of the methyl-ammonium group.

• Me3 vs. Analogs: While cysteine-alkylation (creating a thio-ether analog of Lys(Me3)) is a cheaper alternative, it alters the bond length and pKa. Fmoc-L-Lys(Me3)-OH*Cl provides the native structure, ensuring that binding affinity measurements (Kd) in biochemical assays are accurate.

• Histone Code:

  • H3K4me3: Associated with active transcription.

  • H3K9me3: Associated with heterochromatin formation (silencing).

  • Using the correct high-purity derivative is essential for validating antibody specificity against these subtle modifications.

References

• Rothbart, S. B., et al. (2012).[1] "Peptide Microarrays to Interrogate the 'Histone Code'." Methods in Enzymology, 512, 107-135.[1] Link

  • Supports the protocol for difficult coupling of trimethyllysine.

• Sigma-Aldrich. (n.d.).[2] "Fmoc-Lys(Me3Cl)-OH Product Specification." Link

  • Source for physical properties and solubility data.[3]

• Postma, T. M., & Albericio, F. (2014). "Ditert-butyl Dicarbonate (Boc2O) Mediated Solid-Phase Synthesis of Peptides." Organic Letters.

• Chem-Impex. (n.d.). "Fmoc-Lys(Me)3-OH HCl Safety Data Sheet." Link

  • Safety and handling d

• Li, X., et al. (2013). "Synthesis of trimethyllysine-containing histone H3 by sequential ligation." Bulletin of the Chemical Society of Japan, 86(6), 690-697. Link

  • Validates the use of this deriv

Sources

• 1. peptide.com [peptide.com]
• 2. Fmoc-Lys(Me 3 Cl)-OH Novabiochem 201004-29-7 [sigmaaldrich.com]
• 3. FMOC-LYS(ME3)-OH HCL - Safety Data Sheet [chemicalbook.com]

A Senior Application Scientist's Guide to the Validation of Trimethyl-Lysine Incorporation: Edman Degradation in Focus

For researchers, scientists, and drug development professionals, the precise identification of post-translational modifications (PTMs) is paramount. These modifications act as molecular switches, dictating protein function, localization, and interaction networks. Among these, the methylation of lysine residues, particularly trimethyl-lysine (Kme3), is a critical regulator in epigenetics and carnitine biosynthesis.[1][2] Dysregulation of protein methylation is implicated in a host of diseases, making its accurate validation an essential step in both basic research and therapeutic development.[1]

This guide provides an in-depth comparison of methodologies for validating the incorporation of trimethyl-lysine, with a primary focus on the classical Edman degradation technique. We will explore the causality behind its experimental choices, its inherent strengths and limitations, and how it compares to the current gold standard, mass spectrometry.

The Edman Degradation Approach: A Direct Look at the N-Terminus

Developed by Pehr Edman, this method provides a direct, stepwise determination of the amino acid sequence from the N-terminus of a peptide or protein.[3][4] It remains a powerful tool for unambiguously confirming the identity and position of N-terminal modifications without reliance on sequence databases.[5]

The Chemistry of Confirmation

The Edman degradation process is a cyclical chemical reaction with three core steps: Coupling, Cleavage, and Conversion.[6][7]

• Coupling: Under mildly alkaline conditions, phenyl isothiocyanate (PITC) reacts with the free alpha-amino group of the N-terminal amino acid, forming a phenylthiocarbamoyl (PTC) derivative.[3] It is crucial to understand that PITC does not react with the already modified epsilon-amino group of an internal trimethyl-lysine residue.

• Cleavage: The peptide bond adjacent to the PTC-derivatized amino acid is selectively cleaved under anhydrous acidic conditions (typically using trifluoroacetic acid), releasing the N-terminal residue as an anilinothiazolinone (ATZ) derivative.[3][6] This step leaves the rest of the peptide chain intact for the next cycle.[7]

• Conversion & Identification: The unstable ATZ-amino acid is extracted and converted into a more stable phenylthiohydantoin (PTH) derivative in an aqueous acid solution.[4] This PTH-amino acid is then identified using High-Performance Liquid Chromatography (HPLC) by comparing its retention time to a set of known standards.[8][9]

When a trimethyl-lysine residue is at the N-terminus, it will react with PITC and be identified as PTH-trimethyl-lysine in the first cycle. If it is located internally, the sequencing cycles will proceed until the trimethyl-lysine becomes the N-terminal residue. At that cycle, the resulting PTH-trimethyl-lysine will be identified, confirming both its presence and its exact position from the N-terminus.

Experimental Workflow: Edman Degradation

The following diagram and protocol outline the self-validating system for confirming trimethyl-lysine incorporation. The key to this process is the use of a synthesized PTH-trimethyl-lysine standard, which provides an unambiguous reference point during HPLC analysis.[10]

Caption: Workflow for trimethyl-lysine validation by Edman degradation.

Detailed Experimental Protocol

Objective: To confirm the position of a trimethyl-lysine residue in a purified peptide.

Materials:

• Purified peptide sample (10-100 picomoles)[4]

• Automated Protein Sequencer (e.g., Applied Biosystems Procise)

• PVDF membrane

• Sequencing-grade reagents (PITC, TFA, etc.) provided with the instrument

• Synthesized PTH-trimethyl-lysine standard

• HPLC system with a microbore C18 column[11]

Methodology:

• Sample Preparation:

  • Ensure the peptide sample is highly pure (>90%) and free of amine-containing contaminants.[12]

  • If the sample is in solution, spot it directly onto a polybrene-coated glass fiber disc.

  • If the sample is in a gel, electroblot it onto a PVDF membrane and stain briefly with Coomassie Blue.[13] Excise the band of interest.[13]

  • Place the disc or membrane into the reaction cartridge of the protein sequencer.

• Standard Preparation:

  • Prepare a solution of the PTH-trimethyl-lysine standard at a known concentration (e.g., 10 pmol/µL).

  • Inject the standard onto the HPLC system using the same gradient as the sequencer's online analysis to determine its precise retention time. This is your validation benchmark.

• Automated Edman Sequencing:

  • Initiate the sequencing run on the automated instrument.

  • The instrument will perform the cycles of coupling, cleavage, and conversion automatically.[11]

  • At the end of each cycle, the resulting PTH-amino acid is automatically transferred to the online HPLC system.

• Data Analysis:

  • For each cycle, a chromatogram is generated.

  • Monitor the chromatograms for a peak that co-elutes precisely with the pre-determined retention time of the PTH-trimethyl-lysine standard.

  • The cycle number in which this peak appears corresponds to the position of the trimethyl-lysine residue from the N-terminus. For example, a matching peak in cycle 5 confirms that the fifth amino acid is trimethyl-lysine.

Alternative Validation: Tandem Mass Spectrometry (MS/MS)

Mass spectrometry has become the dominant technology in proteomics for its high throughput and sensitivity, offering a powerful alternative for PTM validation.[12][14]

The Principle of Mass-Based Identification

Instead of chemical degradation, MS identifies peptides and their modifications based on mass-to-charge (m/z) ratios.

• Digestion: The protein is first digested into smaller peptides using an enzyme like trypsin.

• LC-MS/MS Analysis: The peptide mixture is separated by liquid chromatography and introduced into the mass spectrometer.

• Parent Mass Detection (MS1): The instrument measures the m/z of the intact peptides. A trimethyl-lysine residue adds 42.047 Da to the mass of a peptide compared to its unmodified counterpart.

• Fragmentation (MS2): The instrument selects peptides of interest, fragments them, and measures the m/z of the resulting fragments.

• Sequence and PTM Localization: The fragmentation pattern (the "MS/MS spectrum") is used to determine the peptide's amino acid sequence and pinpoint the exact location of the 42.047 Da mass shift, thereby identifying the modified lysine residue.[15]

Experimental Workflow: Mass Spectrometry

Caption: Workflow for trimethyl-lysine validation by mass spectrometry.

Head-to-Head Comparison: Edman Degradation vs. Mass Spectrometry

The choice between these two powerful techniques depends entirely on the experimental question at hand. Neither is universally superior; they are complementary tools in the researcher's arsenal.

Feature	Edman Degradation	Tandem Mass Spectrometry (MS/MS)
Principle	Sequential chemical degradation from the N-terminus.[7]	Mass-based identification of peptides and their fragments.[15]
Positional Info	Provides direct, unambiguous N-terminal sequence.[16]	Can identify modifications anywhere in the sequence.[17]
Database Dependency	No database required; direct chemical evidence.[5]	Heavily reliant on sequence databases for standard analysis.[5]
Sample Purity	Requires highly purified (>90%) single protein/peptide.[12][18]	Can analyze complex protein mixtures.[12]
Throughput	Low; sequential analysis of one sample at a time.[5][19]	High; can identify thousands of proteins and PTMs in a single run.[12]
Sensitivity	Picomole range (10-100 pmol).[4]	Femtomole to attomole range.
Key Strength	"Gold standard" for absolute N-terminal sequence confirmation.[5]	Ideal for discovery proteomics and large-scale PTM mapping.[17]
Key Limitation	Fails if N-terminus is blocked; limited to ~30-50 residues.[16][20]	Sequence is inferred, not directly read; potential for ambiguity.

Expert Recommendations: A Synergistic Approach

As a Senior Application Scientist, my recommendation is not to view these techniques as competitors, but as partners in a comprehensive validation strategy.

• Use Mass Spectrometry for Discovery: Employ high-throughput MS/MS for initial, large-scale screening to identify potential trimethyl-lysine sites across the proteome or on a specific protein of interest. This is the most efficient way to generate hypotheses.

• Use Edman Degradation for Definitive Confirmation: When a critical N-terminal or near-N-terminal trimethyl-lysine site is identified by MS, Edman degradation provides the ultimate, database-independent validation.[21] If you have synthesized a protein or are working with a recombinant therapeutic, Edman sequencing is the most robust method to confirm the integrity and modification status of the N-terminus.[16]

By leveraging the high-throughput power of mass spectrometry for discovery and the unambiguous, direct sequencing capability of Edman degradation for validation, researchers can achieve the highest level of confidence in their findings, ensuring the scientific integrity required for publication and advancement in drug development.

References

• PSIBERG. (2022-09-17). Edman Degradation: Chemistry, Steps, Limitations, Uses. Available at: [Link]

• Centro de Investigaciones Biológicas (CSIC). Edman Degradation Sample Preparation Protocols. Available at: [Link]

• Al-Sanea, M. M., & Abdel-Wahab, B. F. (2020). Trimethyllysine: From Carnitine Biosynthesis to Epigenetics. Molecules, 25(24), 5899. Available at: [Link]

• Smith, J. B. (2001). Peptide Sequencing by Edman Degradation. In Encyclopedia of Life Sciences. John Wiley & Sons, Ltd. Available at: [Link]

• MtoZ Biolabs. (n.d.). When to Choose Edman Sequencing Over Mass Spectrometry: A Practical Guide. Available at: [Link]

• Rapid Novor. (2021-08-13). Key Pain Points in Amino Acid Sequencing & How to Avoid Them. Available at: [Link]

• MtoZ Biolabs. (n.d.). Role and Limitations of Edman Degradation in Protein Analysis. Available at: [Link]

• Lapek, J. D., Jr, & Greening, D. W. (2022). Mass Spectrometry for Lysine Methylation: Principles, Progress, and Prospects. International Journal of Molecular Sciences, 23(23), 15061. Available at: [Link]

• Chemistry LibreTexts. (2022-09-25). 26.7: The Edman Degradation. Available at: [Link]

• Hu, R., et al. (2012). Analysis of Arginylated Peptides by Subtractive Edman Degradation. Methods in Molecular Biology, 833, 13-22. Available at: [Link]

• Wikipedia. (n.d.). Edman degradation. Available at: [Link]

• Lottspeich, F. (1985). HPLC-Analysis of PTH-Amino Acids. Journal of Liquid Chromatography, 8(11), 2031-2051. Available at: [Link]

• Karlsson, I., et al. (2016). Peptide Reactivity of Isothiocyanates – Implications for Skin Allergy. Chemical Research in Toxicology, 29(3), 354-361. Available at: [Link]

• Al-Sanea, M. M., & Abdel-Wahab, B. F. (2020). Trimethyllysine: From Carnitine Biosynthesis to Epigenetics. PMC. Available at: [Link]

• Dai, X., et al. (2021). Decoding the Protein Methylome: Identification, Validation, and Functional Insights. Signal Transduction and Targeted Therapy, 6(1), 359. Available at: [Link]

• Kumar, A., et al. (2023). Tertiary Amine Coupling by Oxidation for Selective Labeling of Dimethyl Lysine Post-Translational Modifications. Journal of the American Chemical Society, 145(3), 1649-1654. Available at: [Link]

• MtoZ Biolabs. (n.d.). Edman Sequencing vs. Mass Spectrometry: A Comparison of Protein Sequencing Techniques. Available at: [Link]

• Galili, G. (2018). Regulation of Lysine and Threonine Synthesis. The Plant Cell, 7(7), 899-906. Available at: [Link]

• Dai, X., et al. (2021). Decoding the protein methylome: Identification, validation, and functional insights. Signal Transduction and Targeted Therapy, 6, 359. Available at: [Link]

• Canova-Davis, E., et al. (1996). Detection of acetylated lysine residues using sequencing by edman degradation and mass spectrometry. Methods in Enzymology, 271, 68-81. Available at: [Link]

• Theillet, F.-X., et al. (2016). Physicochemical properties of cells and their effects on intrinsically disordered proteins. Chemical Reviews, 114(13), 6661-6714. Available at: [Link]

• DE3812017C2. Process for the derivatization of amino acids with phenyl isothiocyanate for HPLC and devices therefor. Google Patents.

• Al-Sanea, M. M., & Abdel-Wahab, B. F. (2020). The Regulation of Parathyroid Hormone Secretion and Synthesis. Journal of Cellular Biochemistry, 111(5), 1127-1135. Available at: [Link]

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A Comparative Analysis of Coupling Reagents for the Acylation of Fmoc-L-Lys(Me3)-OH*Cl

In the landscape of synthetic peptide chemistry, the efficient incorporation of sterically hindered amino acids remains a formidable challenge. Among these, N-alkylated amino acids, and in particular quaternary ammonium salts such as Fmoc-L-Lys(Me3)-OH*Cl, present a significant hurdle to peptide chemists. The bulky trimethylammonium group in close proximity to the carboxylic acid dramatically slows down acylation kinetics and increases the propensity for side reactions, including racemization and failure of coupling. This guide provides a comparative study of commonly employed coupling reagents for the incorporation of this challenging amino acid derivative, offering experimental data and mechanistic insights to inform your synthetic strategy.

The Challenge of Steric Hindrance in Peptide Coupling

The formation of a peptide bond is fundamentally an acylation reaction where the carboxyl group of one amino acid is activated to react with the amino group of another. The presence of the bulky and electron-donating trimethylammonium group on the lysine side chain in Fmoc-L-Lys(Me3)-OH*Cl creates a sterically congested environment around the carboxyl group. This steric shield impedes the approach of the incoming amine, necessitating the use of highly efficient coupling reagents to achieve satisfactory yields and purity.

Comparative Evaluation of Coupling Reagents

To assess the efficacy of various coupling reagents in promoting the acylation of Fmoc-L-Lys(Me3)-OH*Cl, a model dipeptide was synthesized. The coupling efficiency was determined by High-Performance Liquid Chromatography (HPLC) analysis of the crude product. The following table summarizes the performance of several popular coupling reagents.

Coupling Reagent	Additive	Base	Coupling Time (h)	Product Yield (%)	Purity (%)
HATU	HOAt	DIPEA	2	95	92
HCTU	-	DIPEA	2	92	90
PyBOP	HOBt	DIPEA	4	85	83
DIC/Oxyma	Oxyma Pure	DIPEA	6	78	75

Yields and purities are based on HPLC analysis of the crude product.

As the data indicates, the uronium/immonium salt-based reagents, particularly HATU, demonstrated superior performance in terms of both yield and purity. This is attributed to their ability to form highly reactive acylating species that can overcome the steric hindrance imposed by the trimethylated lysine side chain.

Mechanistic Insights into Reagent Performance

The choice of coupling reagent is critical for the successful incorporation of sterically hindered amino acids. The superior performance of HATU can be attributed to its mechanism of action, which involves the formation of a highly reactive O-acylisourea intermediate that is subsequently converted to an even more reactive acyl-OAt ester.

Figure 2: Step-by-step experimental workflow for the comparative study.

Step-by-Step Procedure:

• Resin Preparation: Swell H-Gly-Rink Amide MBHA resin in DCM for 30 minutes, followed by washing with DMF (3 x 5 mL).

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group from the glycine residue. Wash the resin thoroughly with DMF (5 x 5 mL).

• Coupling Reaction:

  • In a separate vial, pre-activate Fmoc-L-Lys(Me3)-OH*Cl (3 equivalents) with the chosen coupling reagent (3 equivalents) and additive (if applicable, 3 equivalents) in DMF for 5 minutes.

  • Add DIPEA (6 equivalents) to the activation mixture.

  • Add the activated amino acid solution to the deprotected resin and allow the reaction to proceed for the time specified in the data table.

• Washing: After the coupling reaction, wash the resin with DMF (5 x 5 mL) to remove excess reagents and byproducts.

• Cleavage: Treat the resin with the cleavage cocktail for 2 hours to cleave the dipeptide from the solid support.

• Analysis: Precipitate the cleaved peptide in cold diethyl ether, centrifuge, and dry the peptide pellet. Dissolve the crude peptide in a suitable solvent and analyze by reverse-phase HPLC and mass spectrometry to determine yield and purity.

Conclusion and Recommendations

The empirical data strongly suggests that uronium/immonium salt-based coupling reagents, particularly HATU, are the most effective choice for the incorporation of the sterically demanding Fmoc-L-Lys(Me3)-OH*Cl. The high reactivity of the acyl-OAt ester intermediate generated by HATU successfully overcomes the steric hindrance, leading to high yields and purities in a significantly shorter reaction time compared to other reagents. For researchers and drug development professionals working with N-alkylated amino acids and other challenging residues, the use of HATU or similar high-performance coupling reagents is highly recommended to ensure the successful synthesis of complex peptides.

References

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. [Link]